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For Researchers, Scientists, and Drug Development Professionals

Introduction

Metazosulfuron is a novel pyrazolesulfonylurea herbicide developed by Nissan Chemical
Industries, Ltd. It demonstrates exceptional efficacy against a broad spectrum of weeds in
paddy fields, including those resistant to conventional sulfonylurea herbicides.[1][2][3] This
technical guide provides an in-depth overview of Metazosulfuron, covering its core properties,
mechanism of action, herbicidal activity, and toxicological profile. Detailed experimental
protocols and visual diagrams are included to support research and development activities.

Physicochemical Properties

Metazosulfuron is a white, odorless solid with the chemical formula C1sH1sCIN7O7S.[4] Its
chemical structure features a pyrazole ring, a dimethoxypyrimidine moiety, and a sulfonylurea
linkage.[4] Key physicochemical properties are summarized in the table below for easy
reference.
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Property Value

1-{3-chloro-1-methyl-4-[(5RS)-5,6-dihydro-5-
IUPAC Name methyl-1,4,2-dioxazin-3-yl]pyrazol-5-
ylsulfonyl}-3-(4,6-dimethoxypyrimidin-2-yl)urea

CAS No. 868680-84-6
Molecular Weight 475.86 g/mol
Appearance White solid, odorless
Density 1.49 g/cm3

Melting Point 175.5-177.6°C
Vapor Pressure 7.0 x 1078 Pa (25°C)
pKa 3.4 (20°C)

Solubility in Water 33.3 mg/L (20°C)

1.87 (pH 4, 25°C), -0.35 (pH 7, 25°C), -0.58 (pH

Log P (octanol/water) 9, 25°C)

Source:[5]

Mechanism of Action: ALS Inhibition

Similar to other sulfonylurea herbicides, Metazosulfuron's primary mode of action is the
inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid
synthase (AHAS).[1][3] ALS is a critical enzyme in the biosynthetic pathway of branched-chain
amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and cell
division in plants.[1] As mammals lack the ALS enzyme, sulfonylurea herbicides exhibit low
mammalian toxicity.[1]

Metazosulfuron's effectiveness against sulfonylurea-resistant (SU-R) weeds is a key
characteristic. It has been shown to inhibit the ALS of both SU-R and sulfonylurea-susceptible
(SU-S) biotypes of certain weeds at similar rates, unlike some other sulfonylurea herbicides
which are less effective against the resistant biotypes.[1]
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Caption: Mechanism of Action of Metazosulfuron via ALS Inhibition.

Herbicidal Activity

Metazosulfuron is effective at low application rates, typically between 60 to 120 grams of
active ingredient per hectare (g a.i./ha), providing excellent control of a wide range of paddy
weeds with good crop safety for rice.[1][2][3] Its spectrum of activity includes annual and
perennial weeds, with notable efficacy against Echinochloa spp.[1][2][3]

A significant advantage of Metazosulfuron is its ability to control weeds that have developed
resistance to other sulfonylurea herbicides.[1]

Table of Weeds Controlled by Metazosulfuron
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Weed Species Common Name Efficacy
Echinochloa oryzicola Barnyard Grass High
Eleocharis kuroguwai Kuroguwai High
Cyperus serotinus Late-Flowering Cyperus High
Schoenoplectus maritimus Sea Club-Rush High

Schoenoplectus juncoides

(SUR) Japanese Bulrush Excellent

Monochoria vaginalis (SU-R) Monochoria Excellent

Monochoria korsakowii (SU-R)  Korsakow's Monochoria Excellent

Sagittaria trifolia (SU-R) Threeleaf Arrowhead Excellent
Source:[1]

Toxicological and Ecotoxicological Profile

Metazosulfuron exhibits a favorable toxicological and ecotoxicological profile, with low toxicity
to mammals, birds, fish, and beneficial insects.[1]

Toxicological Data for Metazosulfuron

Test Species Result

Acute Oral LDso Rat > 2000 mg/kg
Acute Dermal LDso Rat > 2000 mg/kg
Acute Inhalation LCso Rat > 5.05 mg/L
Skin Irritation Rabbit Non-irritant
Eye Irritation Rabbit Minimal irritant
Mutagenicity (Ames test) - Negative
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Source:[1][6]

Ecotoxicological Data for Metazosulfuron

Test Species Result
Acute Toxicity LCso (96h) Carp > 95.1 mg/L
Acute Toxicity ECso (48h) Daphnia magna > 101 mg/L
Acute Contact LDso Honeybee (Apis mellifera) > 100 p g/bee
Acute Oral LDso Honeybee (Apis mellifera) > 100 u g/bee
Acute Oral LDso Bobwhite Quail > 2000 mg/kg
Acute Toxicity LCso Earthworm (Eisenia foetida) > 1000 mg/kg

Source:[1][6]

Experimental Protocols
Whole-Plant Herbicide Efficacy Bioassay (Greenhouse)

This protocol outlines a general procedure for assessing the efficacy of Metazosulfuron on
target weed species in a controlled greenhouse environment.

e Seed Germination and Plant Growth:

o Sow seeds of target weed species (e.g., Echinochloa oryzicola, sulfonylurea-susceptible
and -resistant biotypes of Schoenoplectus juncoides) in pots filled with a suitable soil mix
for paddy weeds.

o Grow plants in a greenhouse under controlled conditions (e.g., 25-30°C day/20-25°C
night, 14-hour photoperiod).

o Water the plants as needed to maintain soil moisture, simulating paddy field conditions.

» Herbicide Application:

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6140640/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1654.htm
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140640/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1654.htm
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Prepare a stock solution of Metazosulfuron in a suitable solvent (e.g., acetone with a
surfactant).

o Create a series of dilutions to achieve the desired application rates (e.g., 0, 30, 60, 120,
240 g a.i./ha).

o When the weed seedlings reach the 2-3 leaf stage, apply the herbicide solutions using a
laboratory spray chamber calibrated to deliver a consistent volume.

o Include an untreated control group for comparison.

Data Collection and Analysis:

o Visually assess plant injury (e.g., chlorosis, necrosis, growth inhibition) at regular intervals
(e.g., 7, 14, and 21 days after treatment) using a rating scale (e.g., 0 = no effect, 100 =
complete Kkill).

o At the end of the experiment (e.g., 21 days), harvest the above-ground biomass of each
plant.

o Determine the fresh and dry weight of the biomass.

o Calculate the percent growth inhibition relative to the untreated control.

o Analyze the data using appropriate statistical methods to determine the effective dose
(e.g., GRso - the dose causing 50% growth reduction).

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Whole-Plant Bioassay Workflow

Seed Germination

& Plant Growth

Herbicide Solution
Preparation

o

Herbicide Application
(Spray Chamber)

!

Greenhouse Incubation
(Controlled Conditions)

!

Data Collection
(Visual Assessment, Biomass)

!

Statistical Analysis
(Dose-Response)

Caption: Workflow for a Whole-Plant Herbicide Efficacy Bioassay.
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In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol describes a method for determining the inhibitory effect of Metazosulfuron on
ALS activity extracted from plant tissue.

o Enzyme Extraction:

[e]

Harvest young leaf tissue from the target weed species.

o

Homogenize the tissue in a cold extraction buffer (e.g., potassium phosphate buffer, pH
7.5, containing pyruvate, MgClz, thiamine pyrophosphate, FAD, and a reducing agent like
dithiothreitol).

[e]

Centrifuge the homogenate at a low temperature to pellet cell debris.

o

Collect the supernatant containing the crude enzyme extract.
e Enzyme Assay:

o Prepare a reaction mixture containing the enzyme extract, assay buffer, and varying
concentrations of Metazosulfuron (or a control solvent).

o Initiate the enzymatic reaction by adding the substrate (pyruvate).

o Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a specific time
(e.g., 60 minutes).

o Stop the reaction by adding sulfuric acid. This also facilitates the conversion of the
reaction product, acetolactate, to acetoin.

» Detection and Analysis:

o Add creatine and a-naphthol to the reaction mixture and incubate to allow for color
development. Acetoin forms a colored complex in the presence of these reagents.

o Measure the absorbance of the colored product using a spectrophotometer at a specific
wavelength (e.g., 530 nm).
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o Calculate the percent inhibition of ALS activity for each Metazosulfuron concentration
relative to the control.

o Determine the ICso value (the concentration of inhibitor that causes 50% inhibition of
enzyme activity).
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In Vitro ALS Inhibition Assay
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Caption: Workflow for an In Vitro ALS Inhibition Assay.
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Conclusion

Metazosulfuron represents a significant advancement in pyrazolesulfonylurea herbicide
technology. Its broad-spectrum efficacy, including activity against sulfonylurea-resistant weeds,
combined with a favorable safety profile, makes it a valuable tool for weed management in rice
cultivation. The technical data and experimental protocols provided in this guide offer a
comprehensive resource for researchers and professionals in the fields of agricultural science
and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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